Viburnitol

• CAS: 62076-18-0
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• InChI: InChI=1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2
• InChIKey: IMPKVMRTXBRHRB-UHFFFAOYSA-N

Research requires precise negative controls to validate transporter specificity. Standard cyclitols like myo-inositol are substrates for TbHMIT, leading to false positives. Viburnitol (CAS 62076-18-0) is the definitive C-3 deoxy negative control, not recognized by the transporter. - **Critical differentiator:** Fails to inhibit myo-inositol uptake in T. brucei; essential for screening assays. - **Biochemical marker:** Distinguishes actinorhizal from leguminous plants. - **Supply:** ≥98% purity, direct from stock.

Viburnitol Identity and Core Properties

Viburnitol, also known as (-)-vibo-quercitol or 1-deoxy-myo-inositol, is a naturally occurring cyclitol (carbocyclic polyol) with the molecular formula C6H12O5 and a molecular weight of 164.16 g/mol [1]. It is a stereoisomer of myo-inositol, distinguished by the absence of a hydroxyl group at the C-1 position, and is characterized by its (1R,2R,3R,4S,5R)-cyclohexane-1,2,3,4,5-pentol stereochemistry . The compound is isolated from various plant species, including Chrysanthemum macrocarpum and Viburnum species, and is utilized as a chiral building block in organic synthesis and as a carbaglycosylamine glycosidase inhibitor in biochemical research [2].

Non-substrate probe Not transported by TbHMIT; negative-control cyclitol for transporter selectivity studies

Chiral building block Fully defined (1R,2R,3R,4S,5R) stereochemistry for synthesis and enzyme recognition studies

Phytochemical marker Selectively present in actinorhizal nodules; absent from legume symbioses

• [1] PubChem. (2026). 1,2,3,4,5-Cyclohexanepentol. CID 101715. View Source
• [2] MedChemExpress. (2026). Viburnitol (HY-N1092). View Source

Viburnitol Differentiation from Inositol Analogs

Generic substitution of Viburnitol with other inositol stereoisomers or cyclitols is not scientifically valid due to fundamental differences in stereochemistry, which directly dictate biological activity and synthetic utility. While myo-inositol is a ubiquitous cellular signaling molecule, Viburnitol possesses a distinct (1R,2R,3R,4S,5R) configuration that alters its interaction with enzymes and its behavior as a chiral synthon . Furthermore, comparative solubility data reveal that Viburnitol exhibits significantly higher DMSO solubility (55 mg/mL; 335 mM) than myo-inositol (6–36 mg/mL), impacting experimental design and formulation . The following evidence guide quantifies these differential dimensions to inform precise scientific selection.

Target

Alternative

Why interchangeable

Viburnitol

myo-Inositol

Stereochemical inversion at multiple centers may shift transporter recognition and growth-factor activity

Viburnitol

Quercitol

C-3 vs. C-5 deoxy position alters biosynthetic pathway and microbial oxidation profile

Viburnitol

Pinitol

3-O-methylation absent; cannot substitute in plant symbiosis marker or transport studies

Head-to-Head Evidence of Viburnitol Specificity

TbHMIT Substrate Selectivity Toward Viburnitol

Viburnitol demonstrates a substantial solubility advantage in DMSO compared to its structural analog myo-inositol. Viburnitol achieves a solubility of 55 mg/mL (335 mM) in DMSO, whereas myo-inositol solubility in DMSO ranges from 6 mg/mL to 36 mg/mL, depending on the source and experimental conditions . This difference, quantified as a 1.5- to 9.2-fold increase in DMSO solubility, is critical for preparing concentrated stock solutions for in vitro assays, minimizing solvent interference and enabling higher compound concentrations in biological testing.

TbHMIT Selectivity

Head-to-head

No significant inhibition of myo-inositol uptake; not a substrate

Supports non-substrate probe use

TbHMIT tolerates only C-1 or C-6 deoxy; C-3 deoxy + stereochemical change blocks transport

Evidence Dimension	DMSO Solubility
Target Compound Data	55 mg/mL (335 mM) in DMSO
Comparator Or Baseline	myo-Inositol: 6–36 mg/mL in DMSO
Quantified Difference	1.5× to 9.2× higher solubility for Viburnitol
Conditions	Solubility measurements at room temperature in anhydrous DMSO

Why This Matters

Higher DMSO solubility reduces the volume of organic solvent needed in biological assays, minimizing potential solvent toxicity and enabling accurate dose-response studies.

Distribution in Nodulated Nonlegumes and Legumes

Viburnitol serves as a defined chiral starting material for the synthesis of valiolamine and related bioactive carbaglycosylamines. The (1R,2R,3R,4S,5R) stereochemistry of Viburnitol directly translates into the stereochemical outcome of the target molecules. In contrast, myo-inositol, which lacks this specific configuration, cannot be directly substituted to achieve the same stereochemical control without additional synthetic steps and lower overall yields [1]. The reported synthetic route from Viburnitol to valiolamine proceeds with practical yields, whereas analogous routes from myo-inositol would require multiple protection/deprotection sequences and epimerization steps, significantly reducing overall efficiency [2].

Plant Distribution

Reported

Detected in nonlegumes (alder, olive); absent in legumes (soybean, clover, kudzu, silk tree)

Actinorhizal symbiosis marker context

Pinitol shows inverse distribution; GLC-MS verified

Evidence Dimension	Synthetic utility as chiral building block
Target Compound Data	Direct precursor to valiolamine with (1R,2R,3R,4S,5R) stereochemistry
Comparator Or Baseline	myo-Inositol: Requires multiple steps and epimerization to achieve same stereochemistry
Quantified Difference	Qualitative advantage in synthetic step economy and stereocontrol; no quantitative yield data available in open literature for direct comparison.
Conditions	Synthetic organic chemistry; bioconversion of myo-inositol to Viburnitol via microbial oxidation

Why This Matters

Procurement of Viburnitol over myo-inositol is essential for research groups aiming to synthesize valiolamine and related glycosidase inhibitors with minimal synthetic steps and high stereochemical fidelity.

• [1] Ogawa, S., & Kanto, M. (2007). Synthesis of valiolamine and some precursors for bioactive carbaglycosylamines from (-)-vibo-quercitol produced by biogenesis of myo-inositol. Journal of Natural Products, 70(3), 493–497. View Source
• [2] Ogawa, S., et al. (2004). Convenient synthesis of (+)-valiolamine and (-)-1-epi-valiolamine from (-)-vibo-quercitol. Chemical Communications, (4), 416–417. View Source

Biosynthetic Precursor: D-Glucose vs. meso-Inositol

Viburnitol has been isolated and characterized from several plant species, including Cocculus carolinus, where it was co-isolated with (+)-quercitol [1]. The isolation process confirmed the identity of Viburnitol by spectral and mixed melting-point comparison with authentic samples, ensuring a defined stereochemical purity. In contrast, commercially available quercitol is often a mixture of stereoisomers, requiring additional purification steps to obtain a single enantiomer. The availability of Viburnitol as a discrete, well-characterized natural product from reputable vendors eliminates the need for stereoisomer separation, saving time and resources.

Precursor Incorporation

Reported

~60% radiochemical yield from D-glucose; 0% from meso-inositol, quercitol

Glucose-direct biosynthetic pathway

C. leucanthemum labeling; C-4 position enrichment

Evidence Dimension	Stereochemical purity of natural isolate
Target Compound Data	Single enantiomer (-)-viburnitol confirmed by spectral and mixed melting-point analysis
Comparator Or Baseline	(+)-Quercitol: Co-isolated with Viburnitol; commercial quercitol may be a mixture
Quantified Difference	Qualitative advantage in stereochemical homogeneity; no quantitative purity data for comparator.
Conditions	Phytochemical isolation from Cocculus carolinus stems and leaves

Why This Matters

Procurement of pure Viburnitol from reputable suppliers ensures stereochemical homogeneity, which is critical for reproducible biological assays and for use as a chiral building block.

• [1] Thornber, C. W., et al. (1970). Chemical constituents of Cocculus carolinus D. C. (Menispermaceae). Journal of Pharmaceutical Sciences, 59(2), 285–286. View Source

Microbial Growth Factor: Viburnitol vs. meso-Inositol

Computed physicochemical properties indicate that Viburnitol (LogP -2.81; TPSA 101.15 Ų) is significantly more lipophilic than myo-inositol (LogP -3.26; TPSA 121.38 Ų) [1][2]. The difference in LogP of 0.45 units corresponds to a theoretical 2.8-fold increase in octanol-water partition coefficient, suggesting potentially enhanced membrane permeability or differential distribution in biological systems. While these are predicted values and not experimentally determined, they provide a quantitative baseline for comparing the compounds' behavior in silico and in formulation studies.

Growth Factor

Head-to-head

Cannot replace meso-inositol as growth factor for auxotrophic microorganism

Non-functional analog context

Qualitative binary outcome; purified viburnitol tested

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	LogP -2.81; TPSA 101.15 Ų
Comparator Or Baseline	myo-Inositol: LogP -3.26; TPSA 121.38 Ų
Quantified Difference	ΔLogP = 0.45 (2.8× higher partition coefficient for Viburnitol); ΔTPSA = 20.23 Ų
Conditions	Predicted values computed by RDKit and ACD/Labs Percepta Platform

Why This Matters

Predicted LogP and TPSA differences can guide formulation development and in silico ADME predictions, justifying the selection of Viburnitol over myo-inositol for studies where increased lipophilicity is desired.

• [1] Probes & Drugs. (2025). (-)-Viburnitol (PD098700). View Source
• [2] PubChem. (2026). myo-Inositol. CID 892. View Source

Stereochemistry and Enantiomeric Purity Profile

Viburnitol is available from multiple vendors with high purity (>98% to 99.96%) and defined batch-to-batch consistency, as verified by HPLC, NMR, and MS [1]. In contrast, some inositol analogs and cyclitols are sold as technical-grade mixtures or with lower purity specifications. The high purity of Viburnitol ensures minimal interference from impurities in sensitive biochemical assays and provides a reliable starting point for reproducible synthetic transformations. For instance, TargetMol reports a batch purity of 99.96% for its Viburnitol product, while generic myo-inositol purity may vary between 97% and 99%.

Purity Range

Source review

98.0–99.96% (MedChemExpress, TargetMol, ImmunoMart)

High enantiomeric purity context

5 defined stereocenters; (−)-enantiomer standard

Evidence Dimension	Commercial purity and quality control
Target Compound Data	Purity ≥ 98% (MedChemExpress); 99.96% (TargetMol batch)
Comparator Or Baseline	myo-Inositol: Typically 97–99% purity; may contain trace stereoisomers
Quantified Difference	Viburnitol offers documented high purity with batch-specific certificates of analysis; myo-inositol purity may vary by supplier.
Conditions	Commercial sourcing from research chemical suppliers

Why This Matters

High and documented purity reduces experimental variability and is essential for applications requiring exact stoichiometry, such as crystallography, NMR studies, and sensitive enzyme assays.

• [1] MedChemExpress. (2026). Viburnitol (HY-N1092). View Source

Viburnitol Research Applications

T. brucei Transporter Selectivity Profiling

For research groups focused on synthesizing valiolamine and its derivatives as glycosidase inhibitors, Viburnitol is the preferred chiral starting material. Its specific (1R,2R,3R,4S,5R) stereochemistry directly maps to the target molecule, eliminating the need for multiple protection and epimerization steps required when using myo-inositol . This stereochemical advantage translates to shorter synthetic routes and higher overall efficiency, as documented in the literature .

Actinorhizal Symbiosis Research

When experimental protocols demand concentrated compound stocks in DMSO to minimize solvent volume, Viburnitol offers a quantifiable advantage over myo-inositol. With a DMSO solubility of 55 mg/mL (335 mM) compared to myo-inositol's 6–36 mg/mL, Viburnitol enables the preparation of more concentrated stock solutions, reducing the risk of DMSO toxicity in cell-based assays and facilitating accurate dose-response studies .

Cyclitol Biosynthesis Pathway Analysis

For phytochemical investigations of plant species such as Cocculus carolinus, Viburnitol serves as a well-characterized reference standard. Its isolation and identification alongside (+)-quercitol provide a reliable benchmark for comparative metabolomics studies. Procurement of pure Viburnitol from commercial sources ensures accurate quantification and identification in natural product extracts .

Microbial meso-Inositol Auxotrophy Assays

When computational models require distinct physicochemical parameters, Viburnitol's predicted LogP (-2.81) and TPSA (101.15 Ų) differentiate it from myo-inositol (LogP -3.26; TPSA 121.38 Ų). These quantitative differences, representing a theoretical 2.8-fold increase in lipophilicity, can be leveraged in formulation design and in silico absorption predictions, making Viburnitol a suitable alternative for studies where increased membrane permeability is hypothesized .

Application

Selection Property

Validation Focus

TbHMIT transporter selectivity studies

Non-substrate cyclitol identity

Transporter substrate specificity review

Actinorhizal symbiosis research

Tissue-specific cyclitol distribution

Plant nodule carbohydrate profiling

Cyclitol biosynthesis pathway analysis

Glucose-direct precursor incorporation

Radiochemical incorporation validation

Microbial meso-inositol auxotrophy assays

Non-growth-factor cyclitol behavior

Nutritional requirement endpoint confirmation